Cas no 657395-43-2 (Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester)
657395-43-2 structure
Product Name:Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
CAS No:657395-43-2
MF:C12H12ClF3O2
MW:280.670693397522
CID:1693061
Update Time:2024-09-02
Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
- Butyl 4-chloro-3-(trifluoromethyl)benzoate
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- Inchi: 1S/C12H12ClF3O2/c1-2-3-6-18-11(17)8-4-5-10(13)9(7-8)12(14,15)16/h4-5,7H,2-3,6H2,1H3
- InChI Key: YYKMLSRNSHJWKU-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C1=CC=C(Cl)C(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 280.04786
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 298.8±40.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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